Cas no 89530-90-5 (2-Cyclopentene-1-methanamine)
2-Cyclopentene-1-methanamine Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopentene-1-methanamine
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- Inchi: 1S/C6H11N/c7-5-6-3-1-2-4-6/h1,3,6H,2,4-5,7H2
- InChI Key: KJYZLUGEZJSNTP-UHFFFAOYSA-N
- SMILES: C1(CN)CCC=C1
2-Cyclopentene-1-methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373378-0.05g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 0.05g |
$480.0 | 2023-05-30 | ||
| Enamine | EN300-373378-0.1g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 0.1g |
$502.0 | 2023-05-30 | ||
| Enamine | EN300-373378-0.25g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 0.25g |
$525.0 | 2023-05-30 | ||
| Enamine | EN300-373378-0.5g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 0.5g |
$548.0 | 2023-05-30 | ||
| Enamine | EN300-373378-1.0g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 1g |
$571.0 | 2023-05-30 | ||
| Enamine | EN300-373378-2.5g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 2.5g |
$1118.0 | 2023-05-30 | ||
| Enamine | EN300-373378-5.0g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 5g |
$1654.0 | 2023-05-30 | ||
| Enamine | EN300-373378-10.0g |
(cyclopent-2-en-1-yl)methanamine |
89530-90-5 | 10g |
$2454.0 | 2023-05-30 |
2-Cyclopentene-1-methanamine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-Cyclopentene-1-methanamine
Chemical Profile of 2-Cyclopentene-1-methanamine (CAS No. 89530-90-5)
2-Cyclopentene-1-methanamine, identified by its Chemical Abstracts Service (CAS) number 89530-90-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic amine features a cyclopentene ring substituted with an amine group at the 1-position, making it a versatile intermediate in synthetic chemistry and a potential building block for more complex molecules.
The structure of 2-cyclopentene-1-methanamine imparts unique reactivity due to the presence of both a double bond and an amine functionality. The cyclopentene moiety contributes to its ability to undergo various chemical transformations, including addition reactions, while the amine group allows for nucleophilic substitution and condensation reactions. These properties make it particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.
In recent years, 2-cyclopentene-1-methanamine has garnered attention in the development of novel therapeutic agents. Its structural framework is reminiscent of several biologically active compounds, suggesting potential applications in drug discovery. For instance, researchers have explored its utility in synthesizing derivatives that mimic natural products with known pharmacological effects. The ability to functionalize the cyclopentene ring and the amine group offers a high degree of flexibility in designing molecules with tailored biological activities.
One notable area of research involves the use of 2-cyclopentene-1-methanamine as a precursor in the synthesis of non-proteinogenic amino acids. These modified amino acids can be incorporated into peptides and proteins to study their impact on protein folding, stability, and function. Such studies are crucial for understanding protein-protein interactions and for developing new therapeutic strategies, particularly in the context of enzyme inhibition and receptor modulation.
The pharmaceutical industry has also leveraged 2-cyclopentene-1-methanamine in the development of novel antiviral and anticancer agents. Its structural motif is found in several approved drugs, where it serves as a key pharmacophore responsible for binding to biological targets and exerting therapeutic effects. Researchers have synthesized analogs of 2-cyclopentene-1-methanamine that exhibit enhanced potency and reduced toxicity compared to their parent compounds. These advancements highlight the compound's significance as a scaffold for drug design.
Another emerging application of 2-cyclopentene-1-methanamine is in materials science. Its ability to form stable complexes with metals has led to its use as a ligand in catalytic systems. These catalysts are employed in various industrial processes, including polymerization reactions and cross-coupling reactions, which are essential for producing high-value chemicals. The compound's role in catalysis underscores its versatility beyond pharmaceutical applications.
The synthesis of 2-cyclopentene-1-methanamine itself presents interesting challenges due to its reactive nature. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent advances in synthetic methodology have enabled more efficient and scalable production methods. These improvements have made 2-cyclopentene-1-methanamine more accessible for research and industrial applications.
In conclusion, 2-cyclopentene-1-methanamine (CAS No. 89530-90-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable intermediate in drug discovery, materials science, and industrial catalysis. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.
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